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Compound of Interest

Compound Name: Tas-106

Cat. No.: B1671692

Technical Support Center: Tas-106

Critical Information Required for Tas-106 Support

Our initial searches for "Tas-106" have not yielded information on a chemical compound
relevant to cell culture, solubility, or stability. The search results primarily point to a "Testing
Application Standard" for roofing materials, which is unrelated to biomedical research.

To provide you with accurate technical support, please clarify the identity of "Tas-106". We
recommend providing one or more of the following identifiers:

o Alternative Name(s): Any other chemical names, commercial names, or internal compound
codes.

e Chemical Structure or Formula: The molecular structure or chemical formula.
o CAS Number: The Chemical Abstracts Service registry number.

o Therapeutic Target or Class: The intended biological target or the class of compounds it
belongs to (e.g., kinase inhibitor, cytotoxic agent).

 Original Supplier or Manufacturer: The company from which the compound was purchased.

Once we have this information, we can proceed with a comprehensive search and provide you
with the detailed technical support you require, including:
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 Solubility and Stability Data: Quantitative data on the solubility and stability of Tas-106 in
various cell culture media.

e Troubleshooting Guides & FAQs: Addressing common issues such as precipitation,
degradation, and inconsistent experimental results.

o Experimental Protocols: Detailed methodologies for preparing stock solutions, determining
solubility, and assessing stability.

» Signaling Pathway and Workflow Diagrams: Visual representations of relevant biological
pathways and experimental procedures.

We are committed to providing you with the necessary information to ensure the success of
your research. Please provide the clarifying details at your earliest convenience.

 To cite this document: BenchChem. [Tas-106 solubility and stability in culture media].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671692#tas-106-solubility-and-stability-in-culture-
media]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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